Cas no 90033-58-2 (Phenol, 2,4,6-tris(methylthio)-)

• Product Name: Phenol, 2,4,6-tris(methylthio)-
• CAS No: 90033-58-2
• MF: C₉H₁₂OS₃
• MW: 232.38597869873
• CID: 796088
• PubChem ID: 13199347
• Update Time: 2025-04-19

Phenol, 2,4,6-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-tris(methylthio)-
• 2,4,6-tris(methylsulfanyl)phenol
• SCHEMBL338483
• DTXSID50526841
• 90033-58-2

• Inchi： 1S/C9H12OS3/c1-11-6-4-7(12-2)9(10)8(5-6)13-3/h4-5,10H,1-3H3
• InChI Key： GXJRCSYIGYLJOR-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1O)SC)SC

Computed Properties

• Exact Mass: 232.00502852g/mol
• Monoisotopic Mass: 232.00502852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.1Ų